Cas no 151657-72-6 (Piperazine,1-methyl-4-(3-methylphenyl)-)
151657-72-6 structure
Product Name:Piperazine,1-methyl-4-(3-methylphenyl)-
CAS No:151657-72-6
MF:C12H18N2
MW:190.284722805023
CID:99476
PubChem ID:231953
Update Time:2025-04-18
Piperazine,1-methyl-4-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-methyl-4-(3-methylphenyl)-
- 1-METHYL-4-(3-METHYLPHENYL)PIPERAZINE
- Piperazine, 1-methyl-4-(3-methylphenyl)- (9CI)
- 151657-72-6
- SCHEMBL7924167
- AKOS027398664
- NSC-28894
- NSC28894
- CHEMBL1180441
- DTXSID00282940
-
- Inchi: 1S/C12H18N2/c1-11-4-3-5-12(10-11)14-8-6-13(2)7-9-14/h3-5,10H,6-9H2,1-2H3
- InChI Key: PVFIDFYACCGDBG-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=C(C)C=2)CCN(C)CC1
Computed Properties
- Exact Mass: 190.14714
- Monoisotopic Mass: 190.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
Piperazine,1-methyl-4-(3-methylphenyl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
151657-72-6 (Piperazine,1-methyl-4-(3-methylphenyl)-) Related Products
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- 115761-61-0(1-Biphenyl-3-yl-piperazine)
- 1014-05-7(1-(3,4-Dimethylphenyl)piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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